ETHYL 2-[4-(4-CHLORO-5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)BUTANAMIDO]-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE
ETHYL 2-[4-(4-CHLORO-5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)BUTANAMIDO]-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0998385
InChI:
InChI=1S/C17H21ClN4O5S/c1-5-27-17(24)13-9(2)11(4)28-16(13)19-12(23)7-6-8-21-10(3)14(18)15(20-21)22(25)26/h5-8H2,1-4H3,(H,19,23)
SMILES:
CCOC(=O)C1=C(SC(=C1C)C)NC(=O)CCCN2C(=C(C(=N2)[N+](=O)[O-])Cl)C
Molecular Formula:
C17H21ClN4O5S
Molecular Weight:
428.9 g/mol
ETHYL 2-[4-(4-CHLORO-5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)BUTANAMIDO]-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE
CAS No.:
Cat. No.: VC0998385
Molecular Formula: C17H21ClN4O5S
Molecular Weight: 428.9 g/mol
* For research use only. Not for human or veterinary use.
![ETHYL 2-[4-(4-CHLORO-5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)BUTANAMIDO]-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE -](/images/no_structure.jpg)
Specification
| Molecular Formula | C17H21ClN4O5S |
|---|---|
| Molecular Weight | 428.9 g/mol |
| IUPAC Name | ethyl 2-[4-(4-chloro-5-methyl-3-nitropyrazol-1-yl)butanoylamino]-4,5-dimethylthiophene-3-carboxylate |
| Standard InChI | InChI=1S/C17H21ClN4O5S/c1-5-27-17(24)13-9(2)11(4)28-16(13)19-12(23)7-6-8-21-10(3)14(18)15(20-21)22(25)26/h5-8H2,1-4H3,(H,19,23) |
| Standard InChI Key | NTOQGOJRPFEZFB-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=C(SC(=C1C)C)NC(=O)CCCN2C(=C(C(=N2)[N+](=O)[O-])Cl)C |
| Canonical SMILES | CCOC(=O)C1=C(SC(=C1C)C)NC(=O)CCCN2C(=C(C(=N2)[N+](=O)[O-])Cl)C |
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